Cas no 2165568-65-8 (trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol)

• Product Name: trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol
• CAS No: 2165568-65-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6492162
• PubChem ID: 126846648
• Update Time: 2025-07-16

trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol
• 2165568-65-8
• AKOS040823303
• F6545-4887
• (3S,4R)-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol

• Inchi： 1S/C13H17NO2/c15-13-9-16-8-12(13)14-7-3-5-10-4-1-2-6-11(10)14/h1-2,4,6,12-13,15H,3,5,7-9H2/t12-,13-/m1/s1
• InChI Key： VVFUCLZSDLQBHY-CHWSQXEVSA-N
• SMILES： O1C[C@H]([C@@H](C1)N1C2C=CC=CC=2CCC1)O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Additional information on trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol

Introduction to trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol (CAS No. 2165568-65-8)

Trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol (CAS No. 2165568-65-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol is characterized by a tetrahydroquinoline moiety attached to a cyclohexane ring via an ether linkage. The trans configuration of the cyclohexane ring adds to the compound's structural complexity and contributes to its specific biological activities. The presence of the tetrahydroquinoline moiety is particularly noteworthy as it is a common scaffold in many bioactive compounds, including those with neuroprotective and anti-inflammatory properties.

The synthesis of trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol has been extensively studied in recent years. One of the most common approaches involves the reaction of 1,2,3,4-tetrahydroquinoline with an appropriate epoxide precursor under mild conditions. This method typically yields high purity and good yields of the desired product. Alternative synthetic routes have also been explored to improve efficiency and scalability for potential industrial applications.

In terms of biological activities, trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol has shown promising results in various preclinical studies. Research has demonstrated its potential as a neuroprotective agent due to its ability to modulate key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit apoptosis and reduce oxidative stress in neuronal cells exposed to toxic stimuli such as glutamate and β-amyloid peptides.

Beyond its neuroprotective properties, trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol has also exhibited anti-inflammatory effects. Studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This dual action makes it a promising candidate for the treatment of neurodegenerative diseases and inflammatory disorders.

The pharmacokinetic properties of trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol have been investigated to assess its suitability for therapeutic use. Preclinical studies have demonstrated that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its potential therapeutic applications, trans-4-(1,2,3,4-tetrahydroquinolin-1-yl)oxolan-3-ol has also been studied for its use as a tool compound in chemical biology research. Its unique structure and biological activities make it an excellent probe for investigating the mechanisms underlying neuroprotection and inflammation. Researchers have utilized this compound to gain insights into the molecular pathways involved in these processes and to identify potential targets for drug discovery.

The safety profile of trans-4-(1,2,3,4-tetrahydroquinolin-1-yloxolan)-3-o-l is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, trans-4-(1,2,3,4-tetrahydroquinolin--yloxolan)-3-o-l (CAS No. 2165568--8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens,